![molecular formula C10H18Cl2N4 B2417058 [1-(Pyrazin-2-yl)piperidin-4-yl]methanamine dihydrochloride CAS No. 1365988-46-0](/img/structure/B2417058.png)
[1-(Pyrazin-2-yl)piperidin-4-yl]methanamine dihydrochloride
Overview
Description
“[1-(Pyrazin-2-yl)piperidin-4-yl]methanamine dihydrochloride” is a chemical compound with the molecular formula C10H18Cl2N4 . It has a molecular weight of 265.18 . The compound is typically available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H16N4.2ClH/c11-8-9-2-6-14(7-3-9)10-12-4-1-5-13-10;;/h1,4-5,9H,2-3,6-8,11H2;2*1H . This code provides a standard way to encode the compound’s molecular structure.
Physical And Chemical Properties Analysis
This compound is a powder at room temperature . More detailed physical and chemical properties were not available in the search results.
Scientific Research Applications
Synthesis of Piperidines
Efficient methods for synthesizing substituted piperidines are essential for drug discovery. Researchers have explored various strategies, including intra- and intermolecular reactions. Some notable methods include hydrogenation, cyclization, cycloaddition, annulation, and multicomponent reactions. These approaches allow the construction of diverse piperidine derivatives, such as substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .
Pharmaceutical Applications
Piperidine-containing compounds appear in more than twenty classes of pharmaceuticals and natural alkaloids. Let’s explore some specific applications:
a. Dual Kinase Inhibitors: Researchers have designed 2-amino-4-(1-piperidine) pyridine derivatives as dual inhibitors of clinically relevant kinases, including Crizotinib-resistant anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) .
b. Antipsychotic Agents: Certain piperidine-based compounds exhibit antipsychotic activity. Their modulation of neurotransmitter receptors makes them potential candidates for treating mental health disorders .
c. Anti-inflammatory Agents: Piperidine derivatives have demonstrated anti-inflammatory effects by inhibiting pro-inflammatory cytokines and enzymes. These compounds hold promise for managing inflammatory conditions .
d. Antiviral Agents: Some piperidine-containing molecules exhibit antiviral activity against specific viruses. Researchers continue to explore their potential in combating viral infections .
e. Analgesics: Piperidines play a role in the development of analgesic drugs. Their interaction with opioid receptors contributes to pain relief .
f. Anticancer Compounds: Studies have investigated piperidine derivatives as potential anticancer agents. Their cytotoxic effects on cancer cells make them interesting candidates for further exploration .
Conclusion
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing hands thoroughly after handling .
properties
IUPAC Name |
(1-pyrazin-2-ylpiperidin-4-yl)methanamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N4.2ClH/c11-7-9-1-5-14(6-2-9)10-8-12-3-4-13-10;;/h3-4,8-9H,1-2,5-7,11H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XBDYBHOFTKXHFV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CN)C2=NC=CN=C2.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18Cl2N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(Pyrazin-2-yl)piperidin-4-yl]methanamine dihydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(1H-benzo[d]imidazol-1-yl)-1-(4-(6-(thiophen-2-yl)pyridazin-3-yl)piperazin-1-yl)ethanone](/img/structure/B2416975.png)
![4-[(4-Fluorophenyl)methylidene]-1,2,3,4-tetrahydroacridine-9-carboxylic acid](/img/structure/B2416980.png)
![3-(2,5-dimethylbenzyl)-8-(3-hydroxypropyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2416981.png)
![4-(1,3-benzodioxol-5-ylmethyl)-N-[4-(difluoromethoxy)phenyl]piperazine-1-carbothioamide](/img/structure/B2416988.png)
![N'-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-N-cycloheptyloxamide](/img/structure/B2416990.png)
![N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,5-difluorobenzenesulfonamide](/img/structure/B2416992.png)
